Cas no 412312-12-0 (3,4-Diamino-dibenzothiophene)
3,4-Diamino-dibenzothiophene structure
Product Name:3,4-Diamino-dibenzothiophene
CAS No:412312-12-0
MF:C12H10N2S
MW:214.286201000214
CID:2122761
Update Time:2023-08-04
3,4-Diamino-dibenzothiophene Chemical and Physical Properties
Names and Identifiers
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- 3,4-Dibenzothiophenediamine
- 3,4-diamino-dibenzothiophene
- 3,4-Diamino-dibenzothiophene
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- Inchi: 1S/C12H10N2S/c13-9-6-5-8-7-3-1-2-4-10(7)15-12(8)11(9)14/h1-6H,13-14H2
- InChI Key: GUVBENASYDZETK-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C2C=CC(=C(C1=2)N)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 246
- Topological Polar Surface Area: 80.3
3,4-Diamino-dibenzothiophene Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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